Cas no 2172209-82-2 (3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylpiperidin-2-yl}propanoic acid)
3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylpiperidin-2-yl}propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylpiperidin-2-yl}propanoic acid
- 2172209-82-2
- 3-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanoyl]piperidin-2-yl}propanoic acid
- EN300-1511524
-
- Inchi: 1S/C26H28F2N2O5/c27-26(28,24(33)30-14-6-5-7-17(30)12-13-23(31)32)16-29-25(34)35-15-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-4,8-11,17,22H,5-7,12-16H2,(H,29,34)(H,31,32)
- InChI Key: KIPVIMLIIZHBFI-UHFFFAOYSA-N
- SMILES: FC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(C(N1CCCCC1CCC(=O)O)=O)F
Computed Properties
- Exact Mass: 486.19662832g/mol
- Monoisotopic Mass: 486.19662832g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 757
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 95.9Ų
3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylpiperidin-2-yl}propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1511524-1.0g |
3-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanoyl]piperidin-2-yl}propanoic acid |
2172209-82-2 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1511524-50mg |
3-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanoyl]piperidin-2-yl}propanoic acid |
2172209-82-2 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1511524-100mg |
3-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanoyl]piperidin-2-yl}propanoic acid |
2172209-82-2 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1511524-250mg |
3-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanoyl]piperidin-2-yl}propanoic acid |
2172209-82-2 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1511524-500mg |
3-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanoyl]piperidin-2-yl}propanoic acid |
2172209-82-2 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1511524-1000mg |
3-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanoyl]piperidin-2-yl}propanoic acid |
2172209-82-2 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1511524-2500mg |
3-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanoyl]piperidin-2-yl}propanoic acid |
2172209-82-2 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1511524-5000mg |
3-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanoyl]piperidin-2-yl}propanoic acid |
2172209-82-2 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1511524-10000mg |
3-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanoyl]piperidin-2-yl}propanoic acid |
2172209-82-2 | 10000mg |
$14487.0 | 2023-09-27 |
3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylpiperidin-2-yl}propanoic acid Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylpiperidin-2-yl}propanoic acid
3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylpiperidin-2-yl}propanoic acid (CAS No. 2172209-82-2)
The compound 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylpiperidin-2-yl}propanoic acid, with the CAS registry number 2172209-82-2, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound is notable for its complex structure, which includes a piperidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a difluorinated propanoyl moiety. These structural features contribute to its potential applications in drug discovery and advanced chemical research.
The synthesis of this compound involves a series of intricate reactions, including nucleophilic acyl substitutions and peptide coupling techniques. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of the molecule during the synthesis process. Recent studies have highlighted the importance of such protecting groups in enabling precise control over the stereochemistry and regioselectivity of complex molecules. This has led to increased interest in compounds like 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylpiperidin-2-yl}propanoic acid as potential building blocks for advanced drug candidates.
One of the most promising applications of this compound lies in its potential as a precursor for peptide-based drugs. The presence of the Fmoc group allows for efficient solid-phase synthesis, a technique widely used in the pharmaceutical industry for the production of peptides and proteins. Additionally, the difluorinated propanoyl group introduces unique electronic and steric properties that can enhance the bioactivity and stability of the resulting compounds. Recent research has demonstrated that such fluorinated moieties can significantly improve the pharmacokinetic profiles of drugs, making them more effective in vivo.
The structural complexity of 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylpiperidin-2-yl}propanoic acid also makes it an attractive candidate for studying enzyme inhibition and receptor binding. The piperidine ring, a six-membered amine-containing structure, is known for its ability to form hydrogen bonds with biological targets, making it a valuable component in drug design. Furthermore, the combination of the Fmoc group and the difluorinated propanoyl moiety creates a molecule with both hydrophilic and hydrophobic regions, which can enhance its ability to interact with diverse biological systems.
In terms of recent advancements, researchers have explored the use of this compound in designing inhibitors for various therapeutic targets, including kinases and proteases. For instance, studies have shown that analogs of this compound can effectively inhibit specific enzymes involved in cancer progression and inflammation. These findings underscore the potential of CAS No. 2172209-82-based compounds as leads for developing novel therapeutics.
Moreover, the incorporation of fluorine atoms into organic molecules has been a focal point in modern drug discovery due to their ability to modulate physical properties such as lipophilicity and metabolic stability. The difluorinated propanoyl group in this compound serves as an excellent example of how fluorination can be strategically employed to optimize drug-like properties. Recent computational studies have also highlighted the importance of fluorine atoms in enhancing molecular diversity and improving hit rates in high-throughput screening campaigns.
The synthesis and characterization of 3-{1-3-({(9H-fluoren-9-y
2172209-82-2 (3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylpiperidin-2-yl}propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)